Cas no 1252113-63-5 (N-{5-(2-bromophenyl)-1,3,4-oxadiazol-2-ylmethyl}cyclopropanamine hydrochloride)

• Product Name: N-{5-(2-bromophenyl)-1,3,4-oxadiazol-2-ylmethyl}cyclopropanamine hydrochloride
• CAS No: 1252113-63-5
• MF: C₁₂H₁₃BrClN₃O
• MW: 330.608120679855
• MDL: MFCD30749858
• CID: 5177812
• PubChem ID: 51109845
• Update Time: 2025-06-12

N-{5-(2-bromophenyl)-1,3,4-oxadiazol-2-ylmethyl}cyclopropanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• n-{[5-(2-bromophenyl)-1,3,4-oxadiazol-2-yl]methyl}cyclopropanamine hydrochloride
• 1,3,4-Oxadiazole-2-methanamine, 5-(2-bromophenyl)-N-cyclopropyl-, hydrochloride (1:1)
• N-{5-(2-bromophenyl)-1,3,4-oxadiazol-2-ylmethyl}cyclopropanamine hydrochloride

• MDL： MFCD30749858
• Inchi： 1S/C12H12BrN3O.ClH/c13-10-4-2-1-3-9(10)12-16-15-11(17-12)7-14-8-5-6-8;/h1-4,8,14H,5-7H2;1H
• InChI Key： LWOKNXLVTPDCAZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1=NN=C(CNC2CC2)O1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 262
• Topological Polar Surface Area: 51

Additional information on N-{5-(2-bromophenyl)-1,3,4-oxadiazol-2-ylmethyl}cyclopropanamine hydrochloride

Introduction to N-{5-(2-bromophenyl)-1,3,4-oxadiazol-2-ylmethyl}cyclopropanamine hydrochloride (CAS No. 1252113-63-5)

N-{5-(2-bromophenyl)-1,3,4-oxadiazol-2-ylmethyl}cyclopropanamine hydrochloride, identified by its CAS number 1252113-63-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclopropanamine core appended with an oxadiazole moiety, which is further substituted with a 2-bromophenyl group. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in the synthesis of potential therapeutic agents.

The structural features of N-{5-(2-bromophenyl)-1,3,4-oxadiazol-2-ylmethyl}cyclopropanamine hydrochloride position it as a versatile building block for drug discovery. The oxadiazole ring is a well-known pharmacophore that exhibits diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. Its incorporation into the molecular framework of this compound suggests potential therapeutic applications in modulating inflammatory pathways and inhibiting the proliferation of cancer cells.

Recent advancements in medicinal chemistry have highlighted the importance of cyclopropane-containing derivatives due to their unique biochemical properties. The cyclopropanamine moiety introduces rigidity to the molecular structure, which can enhance binding affinity to biological targets. This structural motif has been explored in the development of small-molecule inhibitors targeting enzymes involved in metabolic diseases and oncogenesis. The presence of the 2-bromophenyl group further expands the chemical space for functionalization, enabling the synthesis of analogs with tailored biological activities.

In the context of contemporary drug discovery, N-{5-(2-bromophenyl)-1,3,4-oxadiazol-2-ylmethyl}cyclopropanamine hydrochloride represents a promising candidate for further investigation. Its combination of an oxadiazole scaffold and a cyclopropanamine group makes it an attractive scaffold for designing molecules with enhanced pharmacological profiles. Researchers have been particularly interested in leveraging its structural features to develop novel inhibitors of kinases and other enzymes implicated in signal transduction pathways relevant to chronic diseases.

The hydrochloride salt form of this compound improves its handling and formulation properties, facilitating its use in both preclinical and clinical studies. Solubility is a critical factor in drug development, as it affects bioavailability and therapeutic efficacy. By enhancing solubility through salt formation, N-{5-(2-bromophenyl)-1,3,4-oxadiazol-2-ylmethyl}cyclopropanamine hydrochloride becomes more amenable to pharmaceutical formulations, including oral and injectable preparations.

One of the most compelling aspects of this compound is its potential as a precursor for next-generation therapeutics. The 5-(2-bromophenyl)-1,3,4-oxadiazol-2-ylmethyl group provides multiple sites for chemical modification, allowing medicinal chemists to explore diverse structural variations. Such modifications can be fine-tuned to optimize potency, selectivity, and pharmacokinetic properties. For instance, exploring different substituents on the bromophenyl ring or introducing additional functional groups into the oxadiazole core could yield derivatives with improved biological activity against specific disease targets.

Recent studies have demonstrated that oxadiazole-containing compounds exhibit significant potential in modulating inflammatory responses through inhibition of nuclear factor kappa B (NF-κB) signaling pathways. The cyclopropanamine moiety may contribute to stabilizing protein-protein interactions involved in these pathways, thereby reducing inflammation and associated pathologies. This mechanism has been explored in models of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The bromophenyl substituent is particularly noteworthy due to its ability to participate in various chemical transformations, including Suzuki-Miyaura cross-coupling reactions. This reactivity allows for the efficient construction of biaryl structures, which are prevalent in many bioactive molecules. By incorporating this moiety into N-{5-(2-bromophenyl)-1,3,4-oxadiazol-2-ylmethyl}cyclopropanamine hydrochloride, researchers can readily access a library of derivatives with diverse pharmacological profiles.

Moreover, computational modeling studies have suggested that the cyclopropanamine group can adopt multiple conformations that optimize interactions with biological targets. These studies highlight the importance of considering conformational flexibility when designing small-molecule inhibitors. The rigid structure imposed by the cyclopropane ring ensures optimal positioning of key functional groups within binding pockets of enzymes or receptors.

The development of novel antitumor agents remains a priority in oncology research. The structural motifs present in N-{5-(2-bromophenyl)-1,3,4-oxadiazol-2-ylmethyl}cyclopropanamine hydrochloride suggest potential applications in targeting kinases overexpressed in cancer cells. Kinase inhibitors have emerged as a cornerstone therapy for many malignancies due to their ability to disrupt aberrant signaling pathways driving tumor growth and progression.

In conclusion, N-{5-(2-bromophenyl)-1,3,4-oxadiazol-2-ylmethyl}cyclopropanamine hydrochloride (CAS No. 1252113-63-5) represents a structurally intriguing compound with significant therapeutic potential. Its combination of an oxadiazole, cyclopropanamine core,and 2-bromophenyl substituent provides multiple opportunities for further chemical elaboration and biological evaluation. As research continues to uncover new applications for this class of molecules,this compound is poised to play an important role in advancing pharmaceutical innovation.